Cas no 921118-89-0 (7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-5-methoxy-2-phenyl-4H-chromen-4-one)
7-Hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-5-methoxy-2-phenyl-4H-chromen-4-one is a synthetic chromenone derivative with a structurally optimized framework for potential biological activity. The compound features a hydroxyl group at the 7-position and a 2-hydroxyethylpiperazinylmethyl moiety at the 8-position, enhancing solubility and interaction with biological targets. The 5-methoxy and 2-phenyl substituents contribute to its stability and binding affinity. This structure suggests utility in medicinal chemistry research, particularly as a scaffold for kinase inhibitors or antimicrobial agents. Its balanced hydrophilicity and lipophilicity may improve pharmacokinetic properties, making it a candidate for further pharmacological evaluation. The compound's synthetic versatility allows for additional modifications to fine-tune activity and selectivity.
921118-89-0 structure
Product Name:7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-5-methoxy-2-phenyl-4H-chromen-4-one
CAS No:921118-89-0
MF:C23H26N2O5
MW:410.462946414948
CID:5427598
Update Time:2025-10-13
7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-5-methoxy-2-phenyl-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
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- 7-hydroxy-8-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-5-methoxy-2-phenylchromen-4-one
- 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-5-methoxy-2-phenyl-4H-chromen-4-one
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- Inchi: 1S/C23H26N2O5/c1-29-21-13-18(27)17(15-25-9-7-24(8-10-25)11-12-26)23-22(21)19(28)14-20(30-23)16-5-3-2-4-6-16/h2-6,13-14,26-27H,7-12,15H2,1H3
- InChI Key: RAOVIVFCXSOPOO-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)OC2=C(CN3CCN(CCO)CC3)C(O)=CC(OC)=C2C(=O)C=1
7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-5-methoxy-2-phenyl-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-4460-2μmol |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4460-5μmol |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4460-10μmol |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4460-20μmol |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4460-1mg |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4460-2mg |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4460-3mg |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4460-4mg |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4460-5mg |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4460-10mg |
7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-5-methoxy-2-phenyl-4H-chromen-4-one |
921118-89-0 | 10mg |
$79.0 | 2023-09-11 |
7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-5-methoxy-2-phenyl-4H-chromen-4-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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